Cas no 113458-67-6 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-67-6x500.png)
113458-67-6 structure
Product name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(3,4-diaminophenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5628737
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diaminophenyl)-6,8-dimethyl-
- 4a-(3,4-Diaminophenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- DTXSID70921071
- 113458-67-6
-
- Inchi: InChI=1S/C13H15N7O3/c1-19-9-13(16-11(22)18-17-9,10(21)20(2)12(19)23)6-3-4-7(14)8(15)5-6/h3-5H,14-15H2,1-2H3,(H2,16,18,22)
- InChI Key: SNHBMGKKZPZLHZ-UHFFFAOYSA-N
- SMILES: NC1C=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N
Computed Properties
- Exact Mass: 317.12385
- Monoisotopic Mass: 317.12363737g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 146Ų
- XLogP3: -1.4
Experimental Properties
- PSA: 146.15
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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113458-67-6 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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